Cas no 1057089-78-7 (3-Pyridinecarboxamide,N-(2,5-difluorophenyl)-5-[4-(trifluoromethyl)phenyl]-)

• Product Name: 3-Pyridinecarboxamide,N-(2,5-difluorophenyl)-5-[4-(trifluoromethyl)phenyl]-
• CAS No: 1057089-78-7
• MF: C₁₉H₁₁F₅N₂O
• MW: 378.295461893082
• CID: 97860
• PubChem ID: 53431679
• Update Time: 2025-04-18

3-Pyridinecarboxamide,N-(2,5-difluorophenyl)-5-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide,N-(2,5-difluorophenyl)-5-[4-(trifluoromethyl)phenyl]-
• N-(2,5-difluorophenyl)-5-[4-(trifluoromethyl)phenyl]-3-Pyridinecarboxamide
• N-(2,5-difluorophenyl)-5-[4-(trifluoromethyl)phenyl]pyridine-3-carboxamide
• 1057089-78-7
• DTXSID80700374
• FT-0744633

• Inchi： 1S/C19H11F5N2O/c20-15-5-6-16(21)17(8-15)26-18(27)13-7-12(9-25-10-13)11-1-3-14(4-2-11)19(22,23)24/h1-10H,(H,26,27)
• InChI Key： LDNPYYKZNNSMDO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=NC=C(C(NC2C=C(C=CC=2F)F)=O)C=1)(F)F

Computed Properties

• Exact Mass: 378.079
• Monoisotopic Mass: 378.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42A^2
• XLogP3: 4.4

Experimental Properties

• PSA: 45.48000
• LogP: 5.68190